Cas no 854137-66-9 (1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic Acid)

• Product Name: 1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic Acid
• CAS No: 854137-66-9
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 3108340
• PubChem ID: 4962582
• Update Time: 2025-10-28

1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(cyclopropylamino)-2-oxoethyl]cyclopentanecarboxylic acid
• SR-01000070790
• AKOS009013394
• 854137-66-9
• 1-((Cyclopropylcarbamoyl)methyl)cyclopentane-1-carboxylic acid
• CS-0233881
• 1-[2-(cyclopropylamino)-2-oxoethyl]cyclopentane-1-carboxylic acid
• 1-[(cyclopropylcarbamoyl)methyl]cyclopentane-1-carboxylic acid
• SR-01000070790-1
• G36551
• 102-928-2
• EN300-13682
• Z90662856
• 1-[(cyclopropylcarbamoyl)methyl]cyclopentane-1-carboxylicacid
• HMS1732E11
• 1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic Acid

• Inchi： 1S/C11H17NO3/c13-9(12-8-3-4-8)7-11(10(14)15)5-1-2-6-11/h8H,1-7H2,(H,12,13)(H,14,15)
• InChI Key： OTGXRCJLUXOFHD-UHFFFAOYSA-N
• SMILES： OC(C1(CC(NC2CC2)=O)CCCC1)=O

Computed Properties

• Exact Mass: 211.12084340Da
• Monoisotopic Mass: 211.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 16-18 °C
• Boiling Point: 456.9±14.0 °C at 760 mmHg
• Flash Point: 230.1±20.1 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic Acid

1-(Cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 854137-66-9, commonly referred to as 1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring, a carbamoyl group, and a cyclopentane carboxylic acid moiety. The cyclopropylcarbamoyl group adds a layer of complexity to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of methylcyclopentane derivatives in the development of novel pharmaceutical agents. The presence of the carboxylic acid functional group in this compound makes it highly versatile, as it can participate in various chemical reactions, including esterification and amidation. These reactions are crucial in the synthesis of bioactive molecules, such as peptides and proteins, which are essential in drug discovery.

The synthesis of 1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies, including the use of transition metal catalysts and microwave-assisted synthesis, to optimize the production of this compound. These advancements have not only improved the efficiency of synthesis but also opened up new avenues for its application in medicinal chemistry.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for encapsulating therapeutic agents, thereby enhancing their bioavailability and reducing side effects. Additionally, the cyclopropane ring present in the molecule contributes to its stability and resistance to metabolic degradation, which are critical properties for drugs intended for long-term use.

Recent research has also focused on the biodegradability and environmental impact of this compound. Studies have demonstrated that under specific conditions, 1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic acid can undergo enzymatic degradation, making it a more sustainable option for use in pharmaceuticals and other industries. This finding aligns with the growing global emphasis on green chemistry and eco-friendly chemical processes.

The structural uniqueness of this compound also makes it a valuable tool in academic research. Chemists are increasingly using it as a model system to study the relationship between molecular structure and biological activity. By understanding how different functional groups influence the behavior of this compound, researchers can design more effective drugs with fewer adverse effects.

In conclusion, 1-(cyclopropylcarbamoyl)methylcyclopentane-1-carboxylic acid is a multifaceted compound with a wide range of potential applications. Its complex structure and versatile functional groups make it an invaluable asset in both academic and industrial settings. As research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.